Cas no 6973-13-3 (Benzenesulfonic acid,5-chloro-4-methyl-2-nitro-)
6973-13-3 structure
Product Name:Benzenesulfonic acid,5-chloro-4-methyl-2-nitro-
CAS No:6973-13-3
MF:C7H6ClNO5S
MW:251.644239902496
CID:512442
PubChem ID:81452
Update Time:2025-04-19
Benzenesulfonic acid,5-chloro-4-methyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,5-chloro-4-methyl-2-nitro-
- 2-chloro-5-nitrotoluene-4-sulphonic acid
- 5-chloro-4-methyl-2-nitrobenzenesulfonic acid
- 2-Chlor-5-nitro-toluol-4-sulfonsaeure
- 2-chloro-5-nitro-toluene-4-sulfonic acid
- Benzenesulfonic acid,5-chloro-4-methyl-2-nitro
- X9S6T5RD7D
- NSC-36951
- NSC 36951
- 2-Chloro-5-nitro-1-toluene-4-sulfonic acid
- UNII-X9S6T5RD7D
- 5-CHLORO-4-METHYL-2-NITROBENZENESULPHONIC ACID
- AKOS000119765
- SCHEMBL10966789
- 6-Chloro-3-nitrotoluene-4-sulfonic acid
- NS00036939
- BENZENESULPHONIC ACID, 5-CHLORO-4-METHYL-2-NITRO-
- 2-Chloro-5-nitrotoluene-4-sulfonic acid
- 2-CHLORO-5-NITRO-1-TOLUENE-4-SULPHONIC ACID
- DTXSID6064531
- 6973-13-3
- NSC36951
- Benzenesulfonic acid, 5-chloro-4-methyl-2-nitro-
- EINECS 230-216-2
-
- Inchi: 1S/C7H6ClNO5S/c1-4-2-6(9(10)11)7(3-5(4)8)15(12,13)14/h2-3H,1H3,(H,12,13,14)
- InChI Key: JTZLIGVBEAGAFZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=C1C)[N+](=O)[O-])S(=O)(=O)O
Computed Properties
- Exact Mass: 250.96600
- Monoisotopic Mass: 250.966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1.652
- Refractive Index: 1.607
- PSA: 108.57000
- LogP: 3.40730
Benzenesulfonic acid,5-chloro-4-methyl-2-nitro- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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